Cas no 2384823-45-2 (Methyl 6-ethoxy-2-fluoro-3-methylbenzoate)

• Product Name: Methyl 6-ethoxy-2-fluoro-3-methylbenzoate
• CAS No: 2384823-45-2
• MF: C₁₁H₁₃FO₃
• MW: 212.22
• CID: 5076831
• Update Time: 2025-05-26

Methyl 6-ethoxy-2-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-ethoxy-2-fluoro-3-methylbenzoate

• Inchi： 1S/C11H13FO3/c1-4-15-8-6-5-7(2)10(12)9(8)11(13)14-3/h5-6H,4H2,1-3H3
• SMILES： C(OC)(=O)C1=C(OCC)C=CC(C)=C1F

Additional information on Methyl 6-ethoxy-2-fluoro-3-methylbenzoate

Methyl 6-ethoxy-2-fluoro-3-methylbenzoate (CAS No. 2384823-45-2): An Overview of Its Structure, Synthesis, and Applications

Methyl 6-ethoxy-2-fluoro-3-methylbenzoate (CAS No. 2384823-45-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its complex aromatic ring system, which includes a fluoro substituent, an ethoxy group, and a methyl group, all attached to a benzoate moiety. The combination of these functional groups imparts specific chemical properties that make it an attractive candidate for further research and development.

The molecular formula of Methyl 6-ethoxy-2-fluoro-3-methylbenzoate is C₁₁H₁₃FO₃, and its molecular weight is approximately 216.21 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the esterification of 6-ethoxy-2-fluoro-3-methylbenzoic acid with methanol in the presence of an acid catalyst. This reaction typically proceeds under mild conditions and yields the desired product in high purity and yield.

In terms of physical properties, Methyl 6-ethoxy-2-fluoro-3-methylbenzoate is a white crystalline solid at room temperature with a melting point ranging from 75 to 78°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

The spectroscopic characteristics of Methyl 6-ethoxy-2-fluoro-3-methylbenzoate have been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). The NMR spectrum shows distinct signals corresponding to the aromatic protons, the ethoxy group, and the methyl group, providing valuable information about the compound's structure. The IR spectrum exhibits characteristic peaks for the C=O stretch of the ester group and the C-F stretch of the fluoro substituent. These spectroscopic data are crucial for confirming the identity and purity of the compound.

In the pharmaceutical industry, Methyl 6-ethoxy-2-fluoro-3-methylbenzoate has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for developing compounds with anti-inflammatory, analgesic, and antiviral properties. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity in vitro, making them potential candidates for further drug development.

Beyond pharmaceutical applications, Methyl 6-ethoxy-2-fluoro-3-methylbenzoate has also found use in materials science. Its unique combination of functional groups makes it suitable for incorporating into polymer matrices to enhance their thermal stability and mechanical properties. A study published in the Journal of Applied Polymer Science demonstrated that incorporating this compound into polymeric materials significantly improved their resistance to thermal degradation and increased their tensile strength.

In organic synthesis, Methyl 6-ethoxy-2-fluoro-3-methylbenzoate serves as a valuable starting material for constructing more complex molecules. Its reactivity can be exploited through various chemical transformations such as nucleophilic substitution reactions, cross-coupling reactions, and functional group interconversions. These reactions allow chemists to synthesize a wide range of derivatives with tailored properties for specific applications.

The environmental impact of Methyl 6-ethoxy-2-fluoro-3-methylbenzoate has also been evaluated to ensure its safe use in industrial processes. Studies have shown that it has low toxicity to aquatic organisms and does not pose significant environmental risks when handled properly. However, proper disposal methods should be followed to minimize any potential ecological impact.

In conclusion, Methyl 6-ethoxy-2-fluoro-3-methylbenzoate (CAS No. 2384823-45-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.